Cas no 1806368-04-6 (3,5-Difluoro-2-iodotoluene)

• Product Name: 3,5-Difluoro-2-iodotoluene
• CAS No: 1806368-04-6
• MF: C₇H₅F₂I
• MW: 254.015881299973
• CID: 5001498
• PubChem ID: 70652736
• Update Time: 2025-06-15

3,5-Difluoro-2-iodotoluene Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-2-iodotoluene

• Inchi： 1S/C7H5F2I/c1-4-2-5(8)3-6(9)7(4)10/h2-3H,1H3
• InChI Key： OWTHOOOVPMPZLJ-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=CC=1C)F)F

Computed Properties

• Exact Mass: 253.94040g/mol
• Monoisotopic Mass: 253.94040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0

Additional information on 3,5-Difluoro-2-iodotoluene

Introduction to 3,5-Difluoro-2-iodotoluene (CAS No. 1806368-04-6)

3,5-Difluoro-2-iodotoluene, identified by the Chemical Abstracts Service Number (CAS No.) 1806368-04-6, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and organic synthesis. This compound serves as a versatile intermediate in the development of various chemical entities, particularly in medicinal chemistry. Its unique structural features, including the presence of both fluorine and iodine substituents on a toluene backbone, make it a valuable building block for synthesizing more complex molecules.

The significance of 3,5-Difluoro-2-iodotoluene lies in its ability to undergo a wide range of chemical transformations. The fluorine atoms introduce electron-withdrawing effects, which can influence the reactivity and electronic properties of the molecule. Meanwhile, the iodine substituent provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many biologically active compounds.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 3,5-Difluoro-2-iodotoluene has emerged as a key intermediate in this endeavor. For instance, its application in the synthesis of kinase inhibitors has been extensively explored. Kinase inhibitors are a class of drugs that target enzymes involved in cell signaling pathways, making them effective against various diseases, including cancer. The fluorinated aromatic core of 3,5-Difluoro-2-iodotoluene allows for fine-tuning of the pharmacophore, enabling the design of molecules with enhanced binding affinity and selectivity.

Moreover, the compound has found utility in the development of antiviral and antibacterial agents. The introduction of fluorine atoms into aromatic rings is known to improve metabolic stability and bioavailability, critical factors for drug development. A notable example is its use in synthesizing fluoroquinolone analogs, which are widely used to treat bacterial infections. The structural motif present in 3,5-Difluoro-2-iodotoluene contributes to the potent activity of these derivatives by optimizing interactions with biological targets.

The role of 3,5-Difluoro-2-iodotoluene extends beyond pharmaceutical applications. It is also employed in materials science and agrochemical research. In materials science, fluorinated aromatic compounds are valued for their thermal stability and electronic properties, making them suitable for use in organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs). In agrochemicals, derivatives of this compound have shown promise as herbicides and fungicides due to their ability to interact selectively with biological targets in plants.

Recent advancements in synthetic methodologies have further enhanced the utility of 3,5-Difluoro-2-iodotoluene. Transition-metal-catalyzed reactions have enabled efficient functionalization at multiple sites within the molecule, allowing for greater diversity in derivative structures. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce various substituents at the positions adjacent to the fluorine and iodine atoms. This flexibility has opened new avenues for drug discovery and material innovation.

The industrial production of 3,5-Difluoro-2-iodotoluene is typically achieved through multi-step synthetic routes that involve halogenation and fluorination processes. These steps require precise control over reaction conditions to ensure high yield and purity. Advances in catalytic systems have improved the efficiency of these processes, making it more feasible to produce larger quantities of the compound for commercial applications.

In conclusion,3,5-Difluoro-2-iodotoluene (CAS No. 1806368-04-6) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it an indispensable intermediate for synthesizing complex molecules with desired biological activities. As research continues to uncover new methodologies and applications,3,5-Difluoro-2-iodotoluene is poised to remain at the forefront of chemical innovation.